Cas no 1137141-25-3 ((3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide hydrochloride (1: 1))

• Product Name: (3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide hydrochloride (1: 1)
• CAS No: 1137141-25-3
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.7389
• MDL: MFCD22124508
• CID: 2624558
• PubChem ID: 73014146
• Update Time: 2025-05-19

(3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide hydrochloride (1: 1) Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide hydrochloride (1: 1)
• Heptanamide, 3-amino-N-cyclopropyl-2-hydroxy-, (Hydrochloride) (1:1), (3S)-
• Heptanamide,3-amino-N-cyclopropyl-2-hydroxy-,hydrochloride,(3S)-
• (3S)-3-amino-N-cyclopropyl-2-hydroxyheptanamide;hydrochloride
• HEPTANAMIDE, 3-AMINO-N-CYCLOPROPYL-2-HYDROXY-, (HCL) (1:1), (3S)-
• (3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamidehydrochloride(1:1)
• CS-B0828
• AKOS037649733
• CS-13525
• (3S)-3-AMINO-N-CYCLOPROPYL-2-HYDROXYHEPTANAMIDE HYDROCHLORIDE
• HeptanaMide, 3-aMino-N-cyclopropyl-2-hydroxy-, (Hydrochloride) (1
• 1137141-25-3

• MDL： MFCD22124508
• Inchi： 1S/C10H20N2O2.ClH/c1-2-3-4-8(11)9(13)10(14)12-7-5-6-7;/h7-9,13H,2-6,11H2,1H3,(H,12,14);1H/t8-,9?;/m0./s1
• InChI Key： IHYTVEIDGGVQQH-GUORDYTPSA-N
• SMILES： Cl[H].O([H])C([H])(C(N([H])C1([H])C([H])([H])C1([H])[H])=O)[C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 236.1291556g/mol
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide hydrochloride (1: 1)

(3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide Hydrochloride (1:1) - CAS No. 1137141-25-3

The compound (3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide Hydrochloride (1:1), identified by the CAS registry number 1137141-25-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino acid derivatives, specifically featuring an amino group, a hydroxyl group, and a cyclopropyl substituent, which collectively contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging stereo-specific reactions to ensure the correct configuration at the chiral center. The (3S) configuration is critical for its biological activity, as stereochemistry often plays a pivotal role in molecular interactions within biological systems. The presence of the cyclopropyl group introduces rigidity and strain into the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and metabolic stability.

Research into the biological activity of (3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide Hydrochloride (1:1) has revealed promising results in preclinical studies. This compound has demonstrated potential as a modulator of key enzymes and receptors involved in neurological disorders. For instance, studies suggest that it may act as an agonist or antagonist at specific G-protein coupled receptors (GPCRs), which are integral to various physiological processes including pain perception and neurotransmitter release.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability compared to the free base. This makes it easier to formulate into tablets, capsules, or injectable solutions, ensuring consistent dosing and efficient absorption in vivo. Furthermore, the 1:1 stoichiometry of the hydrochloride salt ensures that each molecule of the active compound is paired with a counterion, maintaining electrical neutrality and preventing aggregation or precipitation during storage.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic acyl substitution, followed by cyclization and stereochemical resolution. The use of chiral resolving agents or enzymatic methods has been instrumental in obtaining the desired enantiomeric excess, which is crucial for maintaining therapeutic efficacy and minimizing adverse effects.

Recent studies have also explored the potential of this compound as a lead molecule for drug discovery programs targeting chronic pain conditions. Preclinical data indicate that it may possess analgesic properties without inducing tolerance or dependence, which are common limitations of currently available opioid-based therapies. Additionally, its ability to modulate neuroinflammatory pathways suggests potential applications in treating neurodegenerative diseases such as Alzheimer's disease or multiple sclerosis.

The integration of computational chemistry tools has further enhanced our understanding of this compound's molecular interactions. Molecular docking studies have provided insights into its binding affinities with target proteins, while quantum mechanical calculations have elucidated its electronic structure and reactivity patterns. These computational approaches complement experimental findings and accelerate the drug development process by identifying optimal candidates for further testing.

In conclusion, (3S)-3-Amino-N-cyclopropyl-2-hydroxyheptanamide Hydrochloride (1:1) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological profile. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.